BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Freon-11 and Its
Modern Replacements in Refrigeration Systems

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Freon-11

Cat. No.: B1174993
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of Performance with Supporting Experimental Data

The phasing out of chlorofluorocarbons (CFCs), such as Freon-11 (R-11), due to their
detrimental impact on the ozone layer has spurred the development of a new generation of
refrigerants.[1][2] This guide provides a comparative study of Freon-11 and its modern
replacements, focusing on their environmental impact, thermodynamic properties, and
performance in vapor compression refrigeration systems. The information presented is
intended to assist researchers and professionals in understanding the key characteristics of
these refrigerants and the experimental methodologies used to evaluate them.

Environmental Impact and Key Properties: A Tabular
Comparison

The primary drivers for replacing Freon-11 are its high Ozone Depletion Potential (ODP) and
Global Warming Potential (GWP).[3][4] Modern replacements are designed to have zero or
near-zero ODP and significantly lower GWP.[4] The following tables summarize the key
environmental and thermophysical properties of Freon-11 and a selection of its replacements,
including hydrochlorofluorocarbons (HCFCs), hydrofluorocarbons (HFCs), and
hydrofluoroolefins (HFOs).

Table 1: Environmental and Safety Data for Selected Refrigerants
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. Chemical ASHRAE

Refrigerant ODP* GWP (100-yr)?

Formula Safety Class?®
Freon-11 (CFC)  CCIsF 1.0 4750 Al
R-123 (HCFC) Cz2HCI2Fs 0.02 77 Bl
R-245fa (HFC) CsHsFs 0 1030 B1
R-1233zd(E)

CsHCIz2Fs ~0 1 Al
(HFO)
R-134a (HFC) C2H2F4 0 1430 Al
R-1234yf (HFO)  CsH2Fa 0 4 A2L
R-1234ze(E)

Cs3Hz2Fa4 0 7 A2L

(HFO)

10zone Depletion Potential (ODP) is a relative measure of the degradation to the ozone layer,

with R-11 as the baseline at 1.0. 2Global Warming Potential (GWP) is a measure of the heat-

trapping ability of a gas relative to carbon dioxide (CO2z) over a 100-year period. S ASHRAE

Safety Classification: A = Lower Toxicity, B = Higher Toxicity; 1 = No Flame Propagation, 2L =

Lower Flammability.[3]

Table 2: Thermophysical Properties of Selected Refrigerants
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R- R-

Propert Freon- R-
R-123 R-245fa 1233zd( R-134a 1234z¢(

y 11 1234yf

E) E)
Molar
Mass ( 137.37 152.93 134.05 130.5 102.03 114.04 114.04
g/mol)
Boiling
Point 23.7 27.8 15.3 19.0 -26.1 -29.5 -19.0
(°C)
Critical
Temperat  198.0 183.7 154.0 165.6 101.1 94.7 109.4
ure (°C)
Critical
Pressure  4.41 3.66 3.65 3.57 4.06 3.38 3.63
(MPa)

Performance Comparison: Experimental Data

The performance of a refrigerant in a vapor compression cycle is primarily evaluated by its
Coefficient of Performance (COP) and its refrigeration effect or volumetric refrigeration capacity
(VRC). The COP is a measure of the system's efficiency, defined as the ratio of the desired
cooling effect to the work input required by the compressor.[5][6][7]

Experimental studies have been conducted to compare the performance of Freon-11
replacements. For instance, in a laboratory-scale high-temperature heat pump, the
performance of HFOs and HCFOs as drop-in replacements for HFCs was investigated. At a
specific operating condition (W60/W110, a 50 K temperature lift), the COPs for R-1224yd(Z2), R-
1233zd(E), R-1336mzz(Z), and R-245fa were measured to be 3.2, 3.1, 3.0, and 3.1,
respectively.[8] Another study highlighted that the cooling capacity and COP of R-1234yf were
observed to be up to 10.4% and 8.3% lower than R-134a under the same conditions.[9]

Table 3. Comparative Performance Data from Experimental Studies
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. Evaporati Condensi Refrigerat
Refrigera  System .
¢ T ng Temp. ngTemp. COP ion Effect Source
n ype o o
(°C) (°C) (kJlkg)
Vapor
R-134a Compressi  -15 30 4.49 143.1 [10]
on
Vapor
R-1234yf Compressi  -15 30 4.25 132.8 [10]
on
R Vapor
Compressi  -15 30 4.42 156.4 [10]
1234ze(E)
on
High Temp.
R-245fa 60 110 3.1 N/A [8]
Heat Pump
R- High Temp.
60 110 3.1 N/A [8]
1233zd(E) Heat Pump

Note: Performance data is highly dependent on the specific experimental setup and operating

conditions. The values presented are for comparative purposes within the context of the cited

studies.

Experimental Protocols for Refrigerant Performance
Evaluation

The evaluation of refrigerant performance is conducted using a vapor compression refrigeration

system test rig.[11][12] A standardized methodology, often guided by ASHRAE standards,

ensures the accuracy and comparability of results.[13][14][15]

Detailed Methodology for a Vapor Compression Refrigeration System Performance Test:

o System Preparation:
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o The experimental setup, consisting of a compressor, condenser, expansion valve, and
evaporator, is assembled.[16][17]

o Pressure and temperature sensors are installed at the inlet and outlet of each component
to monitor the refrigerant's state throughout the cycle.[11]

o The system is thoroughly flushed with an inert gas, such as nitrogen, to remove any
contaminants and non-condensable gases.[11]

o Aleak test is performed using a soap solution or a dedicated leak detector to ensure the
integrity of the system.[11]

» Refrigerant Charging:
o The system is evacuated to a deep vacuum to remove any remaining air and moisture.

o The specified amount of the refrigerant to be tested is carefully charged into the system.
The charge amount is often determined by the manufacturer's recommendations or based
on achieving optimal system performance.[12]

o Experimental Procedure:
o The refrigeration system is switched on, and the compressor is started.[16]

o The system is allowed to run until it reaches a steady-state condition, which is
characterized by stable pressure and temperature readings at all measurement points.[12]

o Once at steady-state, the following parameters are recorded at regular intervals:
= Pressure and temperature at the compressor inlet and outlet.
» Pressure and temperature at the condenser inlet and outlet.
» Pressure and temperature at the expansion valve inlet and outlet.
» Pressure and temperature at the evaporator inlet and outlet.

» Mass flow rate of the refrigerant.
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= Power consumed by the compressor, typically measured with a wattmeter.[11][12]

o Data Analysis and Performance Calculation:

o The recorded data is used to determine the thermodynamic state of the refrigerant at each
point in the cycle using refrigerant property tables or software.

o The Refrigerating Effect (Qe) is calculated as the change in enthalpy of the refrigerant
across the evaporator:

» Qe =m_dot* (h_evap_out - h_evap_in) where m_dot is the mass flow rate and h is the
specific enthalpy.

o The Compressor Work (Wc) is calculated as the change in enthalpy across the
compressor:

» Wc=m_dot * (h_comp_out - h_comp_in)
o The Coefficient of Performance (COP) is then calculated as:
» COP = Qe /Wc[5][7]

Visualizing the Path to Modern Refrigerants and
Experimental Evaluation

The following diagrams illustrate the logical progression of refrigerant development and a
typical workflow for their experimental evaluation.
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Caption: Evolution of refrigerants post-Montreal Protocol.
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Caption: Workflow for experimental evaluation of refrigerants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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